Cas no 1421252-94-9 (1H-Indazole, 5-(1-methylethyl)-1-[(4-methylphenyl)sulfonyl]-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-)

• Product Name: 1H-Indazole, 5-(1-methylethyl)-1-[(4-methylphenyl)sulfonyl]-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
• CAS No: 1421252-94-9
• MF: C₂₃H₂₉BN₂O₄S
• MW: 440.363364934921
• CID: 3164073
• PubChem ID: 71240628
• Update Time: 2025-04-21

1H-Indazole, 5-(1-methylethyl)-1-[(4-methylphenyl)sulfonyl]-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Indazole, 5-(1-methylethyl)-1-[(4-methylphenyl)sulfonyl]-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
• PWKSCMTYKCDUIS-UHFFFAOYSA-N
• 1-(4-methylphenyl)sulfonyl-5-propan-2-yl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)indazole
• SCHEMBL14663083
• 1421252-94-9
• DB-107664
• 5-Isopropyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1-tosyl-1H-indazole
• N-tosyl-5-isopropylindazole-4-boronic ester

• Inchi： 1S/C23H29BN2O4S/c1-15(2)18-12-13-20-19(21(18)24-29-22(4,5)23(6,7)30-24)14-25-26(20)31(27,28)17-10-8-16(3)9-11-17/h8-15H,1-7H3
• InChI Key： PWKSCMTYKCDUIS-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(N1C2C=CC(C(C)C)=C(B3OC(C)(C)C(C)(C)O3)C=2C=N1)(=O)=O

Computed Properties

• Exact Mass: 440.1941088Da
• Monoisotopic Mass: 440.1941088Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 4
• Complexity: 742
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78.8Ų